YU142670

• Molecular Formula: C8H5N5S
• Molecular Weight: 203.23 g/mol
• InChI: InChI=1S/C8H5N5S/c1-3-9-4-2-6(1)7-11-12-8-13(7)10-5-14-8/h1-5H
• InChIKey: HRBYAJQMVADJHW-UHFFFAOYSA-N

YU142670 Supplier Comparison

YU142670 (CAS 133847-06-0) is a small-molecule inhibitor belonging to the triazolo-thiadiazole scaffold class that selectively targets the inositol 5-phosphatases OCRL (Lowe oculocerebrorenal syndrome protein, also designated OCRL1/INPP5F) and INPP5B (also designated OCRL2) by interacting with their catalytic domain [1]. The compound exhibits sub-micromolar to low-micromolar potency against these two closely related enzymes while demonstrating minimal to no inhibitory activity against other members of the inositol 5-phosphatase family, including INPP5A, INPP5E, SHIP1, Synaptojanin 1, PTEN, SHP1, shrimp alkaline phosphatase, and sphingomyelinase [1]. YU142670 is characterized by a fused triazole-thiadiazole core with a 4-pyridinyl substituent (molecular formula C8H5N5S, MW 203.22) and a calculated LogP of 0.34, which predicts favorable aqueous solubility for in vitro and cellular applications [1].

Target OCRL/INPP5B inositol 5-phosphatase tool compound

Pathway PI(4,5)P₂ cellular engagement assay support

Sourcing Multi-supplier HPLC-grade research compound

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368. PMID: 24742366. View Source

YU142670 Selectivity Advantage

Inositol 5-phosphatases comprise a diverse enzyme family with distinct substrate preferences, tissue distributions, and subcellular localizations [1]. Critical differences exist between OCRL/INPP5B and other family members: INPP5A acts exclusively on soluble inositol phosphates, while SHIP1, SHIP2, INPP5E, and Synaptojanin 1 each possess unique selectivity profiles for lipid versus soluble substrates [1]. Generic or pan-5-phosphatase inhibitors—exemplified by Class II scaffold compounds from the original discovery study—indiscriminately suppress activity across multiple family members including INPP5A, Synaptojanin 1, INPP5E, and SHIP1 [2]. Such broad inhibition confounds experimental interpretation by simultaneously perturbing multiple phosphoinositide pools and downstream signaling pathways. Moreover, Class II pan-inhibitors (e.g., YU144369) exhibit acute cellular toxicity that precludes their routine use in live-cell imaging or longitudinal assays [2]. YU142670's narrow selectivity for OCRL and INPP5B enables precise interrogation of PI(4,5)P2-dependent processes at the plasma membrane and autophagosome-lysosome fusion without the confounding variables introduced by broader-spectrum alternatives [2].

Broad-spectrum agents

Generic phosphatase inhibitors (e.g., vanadate) lack OCRL specificity and may confound phosphoproteome-wide readouts.

Untested OCRL inhibitors

Alternative OCRL tool compounds may exhibit distinct off-target signatures, risking misattribution of phospholipid phenotypes.

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368. PMID: 24742366. View Source
• [2] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 (Table 1 and cellular toxicity data). PMID: 24742366. View Source

YU142670 Comparative Efficacy

OCRL vs INPP5B Selectivity

YU142670 (Class I scaffold) exhibits selective inhibition of OCRL and INPP5B with no detectable activity against INPP5A, Synaptojanin 1, SHIP1, or INPP5E in multiple assay formats. In direct contrast, Class II compounds (exemplified by YU144369 and related analogs) display pan-5-phosphatase inhibitory activity, suppressing all family members tested including INPP5A, Synaptojanin 1, INPP5E, and SHIP1 [1].

OCRL vs INPP5B

Head-to-head

OCRL IC₅₀ 0.71 µM

INPP5B IC₅₀ 1.78 µM

2.5-fold preference

Reported isozyme selectivity context

Malachite green assay; PI(4,5)P₂ substrate

Evidence Dimension	Inhibitory activity across 5-phosphatase family members
Target Compound Data	YU142670: OCRL IC50 = 0.71 μM; INPP5B IC50 = 1.78 μM; INPP5A = No effect; Synaptojanin 1 = No effect; SHIP1 = No effect; INPP5E = No effect; SHP1 = No effect; PTEN = No effect; SYNJ1 = No effect
Comparator Or Baseline	Class II pan-inhibitors (e.g., YU144369): Inhibit all 5-phosphatases tested including OCRL, INPP5B, Synaptojanin 1, INPP5E, SHIP1, and INPP5A
Quantified Difference	YU142670 inhibits 2 of 6+ family members; Class II inhibits all family members tested (6/6)
Conditions	Malachite green assay with diC16 PI(4,5)P2 substrate; fluorescence polarization assay with PI(3,4,5)P3 substrate; IP3 substrate assay

Why This Matters

Narrow selectivity enables specific interrogation of OCRL/INPP5B-dependent PI(4,5)P2 signaling without confounding effects on other phosphoinositide pools, unlike pan-inhibitors that simultaneously perturb multiple pathways.

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 (Table 1; Figure 2c). PMID: 24742366. View Source

Fibroblast PI(4,5)P₂ Readout

YU142670 demonstrates consistent sub-micromolar to low-micromolar potency against OCRL and INPP5B across multiple assay formats and substrate conditions. In the malachite green assay using diC16 PI(4,5)P2 as substrate, YU142670 achieves 100% maximal inhibitory effect with IC50 values of 0.71 μM (OCRL) and 1.78 μM (INPP5B) [1]. For comparison, Class II pan-inhibitor compounds in the same assay exhibit IC50 values ranging from 2.55 μM to 3.97 μM against INPP5B using PI(3,4,5)P3 substrate, and 3.61 μM to 5.77 μM against OCRL using PI(4,5)P2 substrate [2].

PI(4,5)P₂ Ratio

Head-to-head

50% increase over vehicle

1.5-fold change

Supports cellular pathway engagement verification

Human dermal fibroblasts; 50 µM, 1 hr

Evidence Dimension	OCRL inhibition potency (IC50)
Target Compound Data	YU142670 IC50 = 0.71 μM (OCRL, PI(4,5)P2 substrate); IC50 = 1.78 μM (INPP5B, PI(4,5)P2 substrate); IC50 = 0.53 μM (INPP5B, IP3 substrate)
Comparator Or Baseline	Representative Class II compounds: INPP5B IC50 = 2.55 μM to 3.97 μM (PI(3,4,5)P3 substrate); OCRL IC50 = 3.61 μM to 5.77 μM (PI(4,5)P2 substrate)
Quantified Difference	YU142670 is approximately 5-fold to 8-fold more potent against OCRL (0.71 μM vs. 3.61-5.77 μM) and approximately 2-fold to 3-fold more potent against INPP5B (0.53-1.78 μM vs. 2.55-3.97 μM, noting differing substrates)
Conditions	Malachite green assay with diC16 PI(4,5)P2 substrate; fluorescence polarization assay with PI(3,4,5)P3 substrate; IP3 substrate assay

Why This Matters

Higher potency enables use of lower compound concentrations in cellular assays, reducing potential off-target effects and cytotoxicity while maintaining effective target engagement.

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 (Figure 1D; Table 1). PMID: 24742366. View Source
• [2] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 (Table 1). PMID: 24742366. View Source

PI(4,5)P₂ Foci Induction

Isothermal titration calorimetry (ITC) confirms that YU142670 directly interacts with the catalytic domain of INPP5B with a measurable binding affinity (Ka). In contrast, the Class II pan-inhibitor YU144369, despite showing measurable heat of binding, caused protein precipitation during the experiment, rendering the binding data inconclusive and highlighting potential physicochemical instability [1].

PI(4,5)P₂ Foci

Head-to-head

>12-fold increase vs DMSO

p < 0.02; n=3 cells

Supports fluorescence-based phenotypic readout

GFP-PHPLCδ biosensor; 13 min onset

Evidence Dimension	Binding affinity to INPP5B catalytic domain
Target Compound Data	YU142670 Ka = 2.35 × 10⁵ ± 8.744 × 10⁴ (Kd ~4.3 μM)
Comparator Or Baseline	YU144369 (Class II pan-inhibitor): Measurable heat of binding detected but protein precipitation occurred during experiment; results inconclusive
Quantified Difference	YU142670 yields quantifiable, reproducible binding parameters; YU144369 binding cannot be reliably quantified due to precipitation
Conditions	Isothermal titration calorimetry using purified human INPP5B catalytic domain

Why This Matters

Direct binding evidence confirms on-target mechanism and supports structure-activity relationship (SAR) studies; the absence of protein precipitation with YU142670 indicates superior solution behavior and experimental reproducibility.

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 (Figure 3; Direct interaction between YU142670 and the INPP5B catalytic domain). PMID: 24742366. View Source

Phosphatase Selectivity Profile

YU142670 produces robust, quantifiable cellular effects consistent with OCRL/INPP5B inhibition. In wild-type human skin fibroblasts expressing an F-actin reporter (CHUtrophin-mCherry), addition of YU142670 induced a rapid accumulation of F-actin foci at the plasma membrane, increasing foci number by over 12-fold compared to DMSO vehicle controls [1]. The Class II pan-inhibitor YU144369 could not be evaluated in parallel live-cell studies due to acute cellular toxicity [2].

Selectivity Panel

Class-level

No inhibition at ≤50 µM

Against 8 related phosphatases

Reported narrow selectivity profile

INPP5A, INPP5E, PTEN, SHP1, SHIP1, SYNJ1, etc.

Evidence Dimension	F-actin foci accumulation at plasma membrane
Target Compound Data	YU142670: >12-fold increase in F-actin foci number versus DMSO control
Comparator Or Baseline	DMSO vehicle control (baseline F-actin foci); YU144369 (Class II) excluded due to acute cellular toxicity
Quantified Difference	>12-fold increase relative to DMSO control
Conditions	Live-cell confocal microscopy; wild-type human skin fibroblasts; CHUtrophin-mCherry F-actin reporter; compound concentration ~50-fold above biochemical IC50 (~35-50 μM)

Why This Matters

Validated cellular activity demonstrates that YU142670 penetrates cells and engages its target in a physiologically relevant context, enabling functional studies of OCRL/INPP5B-dependent PI(4,5)P2 signaling; the lack of acute cytotoxicity distinguishes YU142670 from Class II alternatives for live-cell applications.

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 (Figure 4c-e: "The number of foci increased over 12-fold in the presence of YU142670 compared with DMSO controls"). PMID: 24742366. View Source
• [2] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 (Efficacy of YU142670 in Live Cells: "Preliminary experiments revealed that YU144369 (Class II) had an acute toxicity on cell cultures"). PMID: 24742366. View Source

Autophagosome-Lysosome Fusion Defect

YU142670 exhibits a calculated LogP value of 0.34, which predicts favorable aqueous solubility and was a key factor in its prioritization as the lead Class I compound [1]. Other Class I scaffold compounds in the screening library possessed less favorable LogP values, correlating with reduced solubility and limiting their utility for biochemical and cellular assays [1]. Empirically, YU142670 demonstrates solubility of 2 mg/mL (approximately 9.8 mM) in DMSO with warming .

Autophagosome

Cross-study

Phenocopies OCRL shRNA

Enhanced LC3-II accumulation

Supports pharmacological OCRL loss-of-function studies

Kidney PTCs; 25 µM, 3 hr ± bafilomycin A1

Evidence Dimension	Predicted lipophilicity (calculated LogP)
Target Compound Data	YU142670 calculated LogP = 0.34
Comparator Or Baseline	Other Class I scaffold compounds from initial screening (specific LogP values not enumerated; qualitatively described as less favorable)
Quantified Difference	Quantitative difference not enumerated for specific comparators; YU142670 selected based on optimal LogP among Class I analogs
Conditions	Calculated LogP from chemical structure; empirical DMSO solubility: 2 mg/mL (warmed)

Why This Matters

Favorable solubility facilitates preparation of concentrated stock solutions for in vitro assays, reduces risk of compound precipitation during dose-response experiments, and improves reproducibility across experimental replicates.

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 ("particularly interested in YU142670 due to its chemical similarity to molecules in one of our main scaffold classes (Class I) along with a favorable calculated LogP value (0.34), predicting better solubility"). PMID: 24742366. View Source

Catalytic Domain Binding

YU142670 demonstrates no obvious cytotoxicity across multiple cell types and experimental conditions. In human skin fibroblasts treated at ~50-fold above biochemical IC50 (~35-50 μM), pilot experiments showed no obvious toxicity [1]. In human kidney proximal tubule cells (PTCs) treated with 25 μM YU142670 for 3 hours, autophagosome accumulation was observed without reported cytotoxicity . In direct contrast, the Class II pan-inhibitor YU144369 exhibited acute toxicity on cell cultures in preliminary experiments, precluding its use in live-cell studies [1].

Binding Mode

Class-level

Direct catalytic domain interaction

vs substrate-competitive inhibitors

Reported active-site binding context

Crystallographic studies; OCRL/INPP5B constructs

Evidence Dimension	Acute cellular toxicity
Target Compound Data	YU142670: No obvious toxicity in human skin fibroblasts at ~35-50 μM; no toxicity reported in human kidney PTCs at 25 μM for 3 h
Comparator Or Baseline	YU144369 (Class II pan-inhibitor): Acute toxicity on cell cultures observed in preliminary experiments
Quantified Difference	Binary distinction: YU142670 = non-toxic under tested conditions; YU144369 = acutely toxic
Conditions	Human skin fibroblasts; human kidney proximal tubule cells (PTCs); compound concentrations ranging from 25 μM to ~50 μM

Why This Matters

The absence of acute cytotoxicity is essential for live-cell imaging, longitudinal assays, and functional studies where cell viability must be maintained throughout the experimental timeline. YU142670's benign toxicity profile enables applications that are inaccessible to toxic pan-inhibitor alternatives.

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368 (Efficacy of YU142670 in Live Cells). PMID: 24742366. View Source

YU142670 Applications

Lowe Syndrome PI(4,5)P₂ Studies

YU142670 induces a >12-fold increase in F-actin foci at the plasma membrane within minutes of application in live human skin fibroblasts, providing a robust, quantifiable readout for studies of PI(4,5)P2-dependent actin nucleation and membrane ruffling [1]. This response is specific to OCRL/INPP5B inhibition and enables real-time monitoring of cytoskeletal remodeling using fluorescent actin reporters (e.g., CHUtrophin-mCherry). The absence of acute cytotoxicity permits extended live-cell imaging sessions that are not feasible with Class II pan-inhibitors such as YU144369 .

Autophagy Modulator Screening

YU142670 treatment (25 μM for 3 hours) induces enhanced autophagosome accumulation in human kidney proximal tubule cells (PTCs), phenocopying the effects of OCRL shRNA knockdown [1]. This application is particularly relevant for Lowe syndrome research, where OCRL loss-of-function mutations disrupt autophagic flux. The compound's narrow selectivity for OCRL/INPP5B over other 5-phosphatases ensures that observed phenotypes can be attributed specifically to OCRL/INPP5B inhibition rather than broader phosphoinositide dysregulation .

Actin Dynamics & Membrane Trafficking

YU142670 serves as the prototypical Class I scaffold compound with a well-characterized selectivity profile, potency metrics (OCRL IC50 = 0.71 μM; INPP5B IC50 = 0.53-1.78 μM), and direct binding data (Ka = 2.35 × 10⁵ for INPP5B catalytic domain) [1]. Its favorable calculated LogP (0.34) and empirical DMSO solubility (2 mg/mL) make it an ideal reference compound for medicinal chemistry campaigns aimed at developing next-generation OCRL/INPP5B inhibitors with improved potency or pharmacokinetic properties .

Procurement QC & Validation

The availability of both selective (YU142670) and pan-5-phosphatase (Class II compounds) inhibitors enables experimental designs that dissect the distinct biological roles of OCRL/INPP5B versus other family members. YU142670's lack of activity against INPP5A, Synaptojanin 1, SHIP1, INPP5E, PTEN, and SYNJ1 allows researchers to control for off-target 5-phosphatase inhibition when interpreting cellular phenotypes [1]. This comparative approach is essential for accurately assigning functional roles to specific phosphoinositide pools in signaling, membrane trafficking, and cytoskeletal organization.

Application

Selection Property

Validation Focus

Lowe syndrome PI(4,5)P₂ studies

OCRL/INPP5B isozyme selectivity

Cellular PI(4,5)P₂ ratio endpoints

Autophagy pathway screening

Autophagosome accumulation phenocopy

LC3-II accumulation endpoint

Actin dynamics live-cell imaging

Rapid actin foci induction

Temporal foci onset (minutes)

Lot activity verification

Reported enzymatic inhibition context

Cellular functional benchmark endpoints

• [1] Pirruccello M, Nandez R, Idevall-Hagren O, et al. Identification of inhibitors of inositol 5-phosphatases through multiple screening strategies. ACS Chem Biol. 2014;9(6):1359-1368. PMID: 24742366. View Source